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Compound of Interest

Compound Name: Pinaverium bromide-d4

Cat. No.: B12415159

Certificate of Analysis: Pinaverium Bromide-d4
Standard

For Research, Scientific, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and key
characteristics of the Pinaverium bromide-d4 standard. The data presented herein is
compiled from established analytical methodologies and serves as a detailed reference for
researchers and scientists.

Physicochemical Properties

Pinaverium bromide-d4 is the deuterated analogue of Pinaverium bromide, an antispasmodic
agent. The incorporation of deuterium atoms provides a stable isotope-labeled internal
standard essential for pharmacokinetic and metabolic studies, enabling precise quantification in
complex biological matrices.
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Property Value

4-[(2-Bromo-4,5-dimethoxyphenyl)methyl]-4-[2-
Chemical Name [2-(6,6-dimethyl-4-bicyclo[3.1.1]heptanyl)ethoxy-
d4]ethyllmorpholin-4-ium bromide

Molecular Formula C26H37D4BrNOa4

Molecular Weight 595.44 g/mol [1][2]
Appearance White to off-white solid
Solubility Soluble in methanol and water

Analytical Method for Purity and Assay

The purity and assay of Pinaverium bromide-d4 are typically determined using a validated
stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC)
method. The following protocol is a representative example of such a method.

Experimental Protocol: RP-HPLC

A selective RP-HPLC method has been developed for the estimation of Pinaverium bromide.[3]
[4]

e Instrumentation: A standard HPLC system equipped with a UV detector.
¢ Column: Phenomenex C18 (250 x 4.6 mm i.d., 5 um particle size).[4]

o Mobile Phase: A mixture of ammonium acetate buffer (pH 3.0) and acetonitrile in a 20:80
ratio.[4]

e Flow Rate: 1.0 mL/min.[4]
o Detection Wavelength: 214 nm.[3]
« Injection Volume: 20 pL.

e Column Temperature: Ambient.
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Method Validation Summary

The analytical method is validated according to ICH guidelines to ensure its suitability for the

intended purpose.

Validation Parameter Typical Results

Linearity (Concentration Range) 12.5 - 75.0 pg/mL (rz2 > 0.999)[4]
Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%[4]

Limit of Detection (LOD) Typically in the low ng/mL range

Limit of Quantification (LOQ) Typically in the mid-to-high ng/mL range

Purity Profile

The purity of the Pinaverium bromide-d4 standard is critical for its use as an internal
standard. The primary impurity is the non-deuterated Pinaverium bromide. Other potential
process-related impurities and degradation products are monitored and controlled to be within

acceptable limits.

Analyte Specification
Purity (by HPLC) >98.0%
Isotopic Purity (d4) >99.0%
Non-deuterated Pinaverium bromide <1.0%

Total Other Impurities <1.0%

Mechanism of Action: Signaling Pathway

Pinaverium bromide is a gastrointestinal-selective calcium channel blocker.[5][6][7] Its primary
mechanism of action involves the inhibition of L-type voltage-gated calcium channels in the
smooth muscle cells of the colon.[6] This blockage prevents the influx of extracellular calcium,
which is a critical step in the initiation of smooth muscle contraction. By reducing calcium entry,

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/316406804_Novel_Stability_Indicating_RP-HPLC_Method_for_The_Estimation_of_Pinaverium_Bromide_in_Tablet_Formulation_Assay_Development_and_Validation
https://www.researchgate.net/publication/316406804_Novel_Stability_Indicating_RP-HPLC_Method_for_The_Estimation_of_Pinaverium_Bromide_in_Tablet_Formulation_Assay_Development_and_Validation
https://www.benchchem.com/product/b12415159?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8028745/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-pinaverium-bromide
https://www.mims.com/malaysia/drug/info/dicetel/mechanism-of-action
https://synapse.patsnap.com/article/what-is-the-mechanism-of-pinaverium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Pinaverium bromide leads to the relaxation of the intestinal smooth muscle, thereby alleviating
spasms and associated symptoms of irritable bowel syndrome (IBS).[6][8]
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Caption: Mechanism of action of Pinaverium bromide.

Experimental Workflow for Quantification

The use of Pinaverium bromide-d4 as an internal standard is fundamental for the accurate
guantification of Pinaverium bromide in biological samples by techniques such as LC-MS/MS. A

typical workflow is outlined below.
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Caption: Workflow for bioanalytical quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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